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Compound of Interest

2-(2-Chlorophenoxy)-N-
Compound Name:

ethylethanamine
CAS No.: 915921-75-4
Cat. No.: B1532964

Get Quote

Technical Monograph: 2-(2-Chlorophenoxy)-N-
ethylethanamine

Historical Research, Synthesis, and Pharmacophore
Analysis[1]

Introduction & Core Identity

2-(2-Chlorophenoxy)-N-ethylethanamine is a secondary amine characterized by a 2-
chlorophenoxy moiety linked to an N-ethyl group via an ethylene spacer.[1] Historically, this
structure emerged not as a standalone blockbuster drug, but as a privileged substructure within
the libraries of combinatorial chemistry (e.g., ChemBridge, ChemDiv) during the late 1990s and
early 2000s.[1]

Its discovery context lies in the exploration of aryloxyalkylamines, a class of molecules that
produced sodium channel blockers (like Mexiletine) and antidepressants (like Atomoxetine and
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Reboxetine).[1] This specific N-ethyl variant represents a strategic probe for optimizing
lipophilicity and steric fit in adrenergic and serotonergic receptor binding pockets.[1]

Property Data

IUPAC Name 2-(2-Chlorophenoxy)-N-ethylethanamine
CAS Registry 915921-75-4

Molecular Formula C10H14CINO

Molecular Weight 199.68 g/mol

LogP (Predicted) ~2.4-2.8

pKa (Base) ~9.5 (Secondary amine)

Kev Moiet 2-Chlorophenoxy ether (Bioisostere for 2-
ey Moie
Y y chlorobenzyl)

Historical Discovery & Pharmacological Context

The research history of 2-(2-Chlorophenoxy)-N-ethylethanamine is intertwined with the
development of non-tricyclic antidepressants and Class | antiarrhythmics.[1]

The "Linker" Hypothesis (1970s-1990s)

Early medicinal chemistry efforts sought to break the rigid tricyclic structure of drugs like
Clomipramine to reduce cardiotoxicity.[1] Researchers discovered that the phenoxyethylamine
chain was the minimal pharmacophore required for membrane stabilization (anesthetic effect)
and monoamine transporter affinity.[1]

e The Phenoxy Shift: Moving the chlorine atom from the para position (common in early
antihistamines) to the ortho position (2-chloro) often increased metabolic stability against ring
hydroxylation.[1]

e The Amine Optimization: While N,N-dimethylamines were standard (e.g., Diphenhydramine),
the N-ethyl secondary amine modification—seen in this compound—was investigated to
modulate metabolic clearance (N-dealkylation rates) and selectivity for the Norepinephrine
Transporter (NET).[1]
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Emergence in High-Throughput Screening (2000s)

With the advent of automated synthesis, 2-(2-Chlorophenoxy)-N-ethylethanamine became a
standard "building block" (BB).[1] It allows medicinal chemists to introduce the 2-
chlorophenoxyethyl motif into larger molecules via the reactive secondary amine, serving as a
precursor for:

o Urea/Amide Derivatives: Potential TRPV1 antagonists.[1]
» Sulfonamides: 5-HT6 receptor antagonists.[1]

o Fragment-Based Drug Discovery: As a ligand efficiency probe for GPCRs.

Chemical Synthesis & Methodology

The synthesis of 2-(2-Chlorophenoxy)-N-ethylethanamine follows a robust Nucleophilic
Substitution pathway.[1] This protocol is designed for high purity and scalability, avoiding the
formation of quaternary ammonium salts.[1]

Protocol: The Two-Step Williamson-Amination Route

Step 1: Synthesis of 1-(2-Bromoethoxy)-2-chlorobenzene

» Reagents: 2-Chlorophenol (1.0 eq), 1,2-Dibromoethane (3.0 eq), Potassium Carbonate
(K2COs3, 2.5 eq), Acetone (Solvent).[1]

o Mechanism: Williamson Ether Synthesis.[1] The phenoxide ion attacks the alkyl bromide.[1]

e Procedure:

o

Dissolve 2-chlorophenol in acetone.[1] Add anhydrous K2COs.[1]

Heat to reflux and add 1,2-dibromoethane dropwise (excess prevents dimerization).

o

Reflux for 12 hours. Monitor via TLC (Hexane/EtOAc 9:1).

[¢]

Filter salts, concentrate, and distill under vacuum to isolate the bromo-intermediate.[1]

[¢]

Step 2: N-Ethylation (The Target Synthesis)
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Reagents: 1-(2-Bromoethoxy)-2-chlorobenzene (from Step 1), Ethylamine (70% ag. or 2.0M
in THF, 10.0 eq).[1]

Rationale: A large excess of ethylamine is critical to prevent the formation of the tertiary
amine (double alkylation).[1]

Procedure:

o

Place the bromo-intermediate in a pressure vessel or sealed tube.[1]
o Add excess Ethylamine solution.[1]
o Heat to 60°C for 4-6 hours.

o Workup: Evaporate excess ethylamine. Dissolve residue in DCM. Wash with 1N NaOH (to
liberate free base) and brine.[1]

o Purification: Convert to Hydrochloride salt (HCI/Ether) for crystallization, or purify via
column chromatography (DCM/MeOH/NHs).

Visualizing the Synthesis Logic

Williamson Ether
________________ =
]
]

2-Chlorophenol K2CO3, Reflux e ! i i .
prene! | (2003, Reflwy If BANH2 i limiting ____ .1 Av0ried S Procuct |
Intermediate: =~ |f-------""""""777 ! ary Ami : 1

_.....pr| 1-(2-Bromoethoxy)-2-chlorobenzene SN2 Amination T TTTTTTTTTTTC

1,2-Dibromoethane | -+ o (Excess EtNH2)
(Excess) \»
Target:

P>| 2-(2-Chlorophenoxy)-N-ethylethanamine

Ethylamine | . ... oovevroem
(Nucleophile)

Click to download full resolution via product page

Figure 1: Step-wise synthesis pathway emphasizing the control of stoichiometry to favor the
secondary amine product.

Pharmacological Mechanism & Signaling
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While used primarily as a building block, the 2-(2-chlorophenoxy)ethyl-amine scaffold
possesses intrinsic biological activity that researchers must account for (or exploit).[1]

Core Signaling Interactions

¢ Sodium Channel Blockade (Nav1l.x):

o The lipophilic 2-chlorophenyl headgroup inserts into the cell membrane, while the
protonated amine interacts with the inner pore of voltage-gated sodium channels.[1] This
mimics the mechanism of Mexiletine and Lidocaine.[1]

¢ Monoamine Transporter Inhibition (NET/SERT):

o The distance between the aromatic ring and the amine (2 carbons) is shorter than the
optimal 3-carbon chain found in potent SSRIs (e.g., Fluoxetine).[1] However, this scaffold
often retains weak to moderate affinity for the Norepinephrine Transporter (NET), acting as
a reuptake inhibitor.[1]

Structure-Activity Relationship (SAR) Diagram

2-(2-Chlorophenoxy)-N-ethylethanamine

2-Chlorophenyl Ring Ether Linker (-O-CH2-CH2-) N-Ethyl Secondary Amine

\/ v 4 A
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Figure 2: Pharmacophore dissection showing the functional role of each structural component
in receptor binding.[1]

Experimental Validation & Safety
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For researchers synthesizing or utilizing this compound, the following parameters are critical for
validation.

Validation Parameter Expected Result Method

0 6.9-7.4 (m, 4H, Ar-H), 4.1 (t,

2H, O-CH), 3.0 (t, 2H, N- . _
1H NMR (CDCIs) Structural Confirmation

CH2), 2.7 (q, 2H, Et-CH2), 1.1

(t, 3H, Et-CHs).[1]

[M+H]* peak at ~200.1 m/z

Mass Spectrometry (Chlorine isotope pattern 3:1). Identity Verification
[1]
o Rf ~ 0.3-0.4 (DCM/MeOH 9:1) ,
TLC Mobility Purity Check

on Silica.[1]

Store as HCI salt at -20°C;
Storage Free base is hygroscopic and Stability
absorbs CO:2.[1]

Safety Protocol:

e Hazard: Secondary amines are skin irritants and can cause severe eye damage.[1] The
chlorophenoxy moiety adds potential aquatic toxicity.[1]

» Handling: Use nitrile gloves and a fume hood.[1]

o Neutralization: Spills should be treated with dilute acid (acetic acid) before disposal to
neutralize the amine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.18381-13-0|N-(2-(2,4-Dichlorophenoxy)ethyl)propan-2-amine|BLD Pharm [bldpharm.com]

e To cite this document: BenchChem. ["2-(2-Chlorophenoxy)-N-ethylethanamine" historical
research and discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532964/docs#2-2-chlorophenoxy-n-
ethylethanamine-historical-research-and-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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